N-(3-nitrophenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide

Specification

• CAS No.: 896327-73-4
• Molecular Formula: C15H11N5O4S
• Molecular Weight: 357.34
• IUPAC Name: N-(3-nitrophenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C15H11N5O4S/c21-13(16-10-4-3-5-11(8-10)20(23)24)9-25-14-17-12-6-1-2-7-19(12)15(22)18-14/h1-8H,9H2,(H,16,21)
• Standard InChI Key: BYNNFSJNMVKKIW-UHFFFAOYSA-N
• SMILES: C1=CC2=NC(=NC(=O)N2C=C1)SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]

Introduction

N-(3-nitrophenyl)-2-({4-oxo-4H-pyrido[1,2-a]triazin-2-yl}sulfanyl)acetamide is a complex organic compound that belongs to the class of heterocyclic compounds. It features a unique molecular structure, incorporating a pyrido-triazin ring system linked to a nitrophenyl group via a sulfanyl bridge. This compound is of interest in medicinal chemistry due to its potential interactions with biological systems.

Synthesis

The synthesis of N-(3-nitrophenyl)-2-({4-oxo-4H-pyrido[1,2-a]triazin-2-yl}sulfanyl)acetamide typically involves multiple steps, starting with the preparation of pyrido-triazin intermediates. These intermediates are then coupled with nitrophenyl derivatives under controlled conditions to form the final compound. The synthesis may involve various solvents and catalysts to optimize yield and purity.

Chemical Reactions

This compound can participate in several chemical reactions due to its functional groups:

Reaction Type	Reagents	Conditions
Oxidation	Hydrogen peroxide	Acidic/basic medium
Reduction	Sodium borohydride	Methanol/ethanol
Substitution	Sodium methoxide (nucleophilic)	Varies based on substrate

Biological Applications

While specific biological applications of N-(3-nitrophenyl)-2-({4-oxo-4H-pyrido[1,2-a]triazin-2-yl}sulfanyl)acetamide are not detailed in available sources, compounds with similar structures are often studied for their potential as enzyme inhibitors or receptor modulators. The nitro group and the sulfanyl linkage may contribute to its interaction with biological targets.

Research Findings